Cas no 761437-28-9 (NVP-TAE 226)

• Product Name: NVP-TAE 226
• CAS No: 761437-28-9
• MF: C₂₃H₂₅ClN₆O₃
• MW: 468.936003446579
• MDL: MFCD12031516
• CID: 834467
• PubChem ID: 9934347
• Update Time: 2025-11-02

NVP-TAE 226 Chemical and Physical Properties

Names and Identifiers

• 2-((5-Chloro-2-((2-methoxy-4-morpholinophenyl)amino)pyrimidin-4-yl)amino)-N-methylbenzamide
• TAE226 (NVP-TAE226)
• 2-((5-Chloro-2-((2-methoxy-4-morpholinophenyl)-amino)pyrimidin-4-yl)amino)-N-methylbenzamide
• 2-[[5-Chloro-2-[[2-methoxy-4-(4-morpholinyl)phenyl]amino]-4-pyrimidinyl]amino]-N-methylbenzamide
• 2-[5-chloro-2-[2-methoxy-4-(4-morpholinyl)phenylamino]pyrimidin-4-ylamino]-N-methylbenzamide
• NVP-TAE 226
• NVPTAE226
• TAE226
• TAE-226
• 2-({5-Chloro-2-[(2-Methoxy-4-Morpholin-4-Ylphenyl)amino]pyrimidin-4-Yl}amino)-N-Methylbenzamide
• 2-[5-chloro-2-(2-methoxy-4-morpholin-4-yl-phenylamino)-pyrimidin-4-ylamino]-N-methyl-benzamide
• 2jkk
• CHEMBL458997
• Kinome_1212
• SureCN375524
• C23H25ClN6O3
• UYJNQQDJUOUFQJ-UHF
• MLS006011059
• NVP-TAE226
• GTPL9382
• FT-0700360
• SW219314-1
• CHEBI:91452
• TAE 226
• NVP TAE226
• SMR004702851
• EX-A716
• HMS3747C09
• HY-13203
• 2-[[5-chloro-2-[(2-methoxy-4-morpholin-4-ylphenyl)amino]pyrimidin-4-yl]amino]-N-methylbenzamide
• NVPTAE 226
• NCGC00346931-01
• CTx0152960
• 761437-28-9
• MFCD12031516
• 2-({5-Chloro-2-[2-methoxy-4-(4-morpholinyl)anilino]-4-pyrimidinyl}amino)-N-methylbenzamide
• 2-({5-Chloro-2-[2-methoxy-4-(morpholin-4-yl)anilino]pyrimidin-4-yl}amino)-N-methylbenzamide
• SB19397
• SCHEMBL375524
• AKOS016004135
• Q27096680
• DB07460
• BCP06482
• BDBM50334594
• HMS3672E03
• NCGC00346931-05
• CTx-0152960;CTx 0152960
• NS00071616
• HMS3656L12
• CS-0594
• AS-56281
• A865545
• NVP-TAE 226,CAS:761437-28-9
• NSC-787252
• UYJNQQDJUOUFQJ-UHFFFAOYSA-N
• CCG-269438
• 2-[[5-chloro-2-(2-methoxy-4-morpholin-4-ylanilino)pyrimidin-4-yl]amino]-N-methylbenzamide
• s2820
• DTXSID90433025
• BI9
• J-690348
• AC-27408
• 2-(5-chloro-2-(2-methoxy-4-morpholinophenylamino)pyrimidin-4-ylamino)-N-methylbenzamide
• NSC787252
• NCGC00346931-04
• SDCCGSBI-0061740.P001
• DB-355394
• BRD-K21025364-001-04-9
• 2-[(5-chloro-2-{[2-methoxy-4-(morpholin-4-yl)phenyl]amino}pyrimidin-4-yl)amino]-N-methylbenzamide
• NVP-TAE226?
• BRD-K21025364-001-05-6

• MDL： MFCD12031516
• Inchi： 1S/C23H25ClN6O3/c1-25-22(31)16-5-3-4-6-18(16)27-21-17(24)14-26-23(29-21)28-19-8-7-15(13-20(19)32-2)30-9-11-33-12-10-30/h3-8,13-14H,9-12H2,1-2H3,(H,25,31)(H2,26,27,28,29)
• InChI Key： UYJNQQDJUOUFQJ-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1NC1C=CC=CC=1C(NC)=O)NC1C=CC(=CC=1OC)N1CCOCC1

Computed Properties

• Exact Mass: 468.1676664g/mol
• Monoisotopic Mass: 468.1676664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• XLogP3: 4.1

Experimental Properties

• Density: 1.349

NVP-TAE 226 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines
• Other Chemical additives Functional Additives
• Pharmaceutical and Biochemical Products Medical Disease Classifications

Additional information on NVP-TAE 226

Comprehensive Overview of NVP-TAE 226 (CAS No. 761437-28-9): Properties, Applications, and Market Insights

NVP-TAE 226 (CAS No. 761437-28-9) is a potent and selective inhibitor of FAK (Focal Adhesion Kinase) and IGF-1R (Insulin-like Growth Factor-1 Receptor), making it a compound of significant interest in biomedical research. With its unique mechanism of action, NVP-TAE 226 has garnered attention for its potential applications in oncology, particularly in targeting cancer cell proliferation and metastasis. Researchers and pharmaceutical developers are increasingly exploring its efficacy in preclinical models, positioning it as a promising candidate for future therapeutic developments.

The chemical structure of NVP-TAE 226 features a pyrimidine core, which contributes to its high binding affinity for FAK and IGF-1R. This specificity allows it to disrupt critical signaling pathways involved in tumor growth and survival. Recent studies highlight its ability to inhibit FAK phosphorylation, thereby reducing cell migration and invasion—a key factor in metastatic cancers. These properties make NVP-TAE 226 a valuable tool for studying cancer biology and developing novel treatment strategies.

One of the most searched topics related to NVP-TAE 226 is its role in combination therapies. Researchers are investigating how this compound synergizes with other targeted agents, such as immune checkpoint inhibitors or chemotherapy drugs, to enhance antitumor effects. This aligns with the growing trend in precision medicine, where multi-target approaches are being prioritized to overcome drug resistance and improve patient outcomes. The potential of NVP-TAE 226 in these regimens is a hot topic in academic and industry circles.

From a market perspective, the demand for NVP-TAE 226 is driven by its utility in drug discovery and translational research. Pharmaceutical companies and academic institutions are actively sourcing high-quality batches of this compound for experimental use. Additionally, its relevance in personalized medicine and biomarker development further elevates its commercial value. As the field of kinase inhibitors expands, NVP-TAE 226 is expected to remain a focal point for innovation.

Another area of interest is the safety profile of NVP-TAE 226. Preclinical data suggests that it exhibits favorable pharmacokinetics and tolerability, which are critical for advancing to clinical trials. Researchers frequently search for information on its toxicity levels, metabolic stability, and bioavailability, underscoring the need for comprehensive studies to validate its therapeutic potential. These inquiries reflect the broader scientific community's emphasis on developing safer and more effective cancer treatments.

In summary, NVP-TAE 226 (CAS No. 761437-28-9) represents a cutting-edge compound with significant implications for cancer research and therapy. Its dual inhibition of FAK and IGF-1R, combined with its emerging role in combination therapies and personalized medicine, positions it as a molecule of high relevance. As the scientific community continues to explore its applications, NVP-TAE 226 is poised to contribute to groundbreaking advancements in oncology and beyond.